N-(1-methyl-1H-pyrazol-3-yl)-N'-[2-(trifluoromethyl)phenyl]thiourea

• IUPAC Name: 1-(1-methylpyrazol-3-yl)-3-[2-(trifluoromethyl)phenyl]thiourea
• InChI: InChI=1S/C12H11F3N4S/c1-19-7-6-10(18-19)17-11(20)16-9-5-3-2-4-8(9)12(13,14)15/h2-7H,1H3,(H2,16,17,18,20)
• InChI Key: MUOOPGUROLPBFK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)NC(=S)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C12H11F3N4S
• Molecular Weight: 300.31 g/mol

Description

Synthesis Analysis

Thiourea derivatives, including those with a pyrazole ring, are typically synthesized through reactions involving acylisothiocyanates and different acyl chlorides, as demonstrated in the one-pot synthesis of similar compounds (Zhang, He, Xu, & Zhong, 2011). The synthesis can be accomplished with good yields, highlighting the efficiency of the process.

Molecular Structure Analysis

The molecular structure of these compounds can be characterized using techniques like X-ray crystallography. For instance, similar compounds have been studied, showing dihedral angles and coplanar arrangements of the pyrazole and phenyl groups, which influence the overall molecular conformation (Du, Du, An, & Li, 2008).

Chemical Reactions and Properties

The chemical reactivity of thiourea derivatives with pyrazole rings involves various reactions, such as interaction with different reagents to form new compounds. For example, the synthesis of 3-Methyl-4-aryl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-6-thiols illustrates such reactivity (Metwally & Younes, 1986).

Physical Properties Analysis

The physical properties of these compounds can be studied through their crystal structure, as seen in the case of N-[(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)carbonyl]-N′-(4-hydroxyphenyl)thiourea (Du et al., 2008). Such studies can reveal insights into molecular alignment and interactions.

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, can be inferred from the reactions these compounds undergo. Studies on similar thiourea derivatives show that they can participate in a range of chemical reactions, forming various heterocyclic systems with biological activities (Youssef et al., 2008).